Cas no 427-77-0 (GIBBERELLIN A9)

GIBBERELLIN A9 structure

Product Name:GIBBERELLIN A9

CAS No:427-77-0

Molecular Formula:C₁₉H₂₄O₄

Molecular Weight:316.39146

CID:1058161

PubChem ID:443456

GIBBERELLIN A9 Properties

Names and Identifiers

- GIBBERELLIN A9
- 4a,1-(epoxymethano)-7,9a-methanobenz[a]azulene-10-carboxylic acid, dodecahydro-1-methyl-8-methylene-13-oxo-, (1R,4aR,4bR,7R,9aR,10S,10aR)-
- (1R,4aR,4bR,7R,9aR,10S,10aR)-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- 1H-7,9A-METHANOBENZ(A)AZULENE-1,10-DICARBOXYLIC ACID, DODECAHYDRO-4A-HYDROXY-1-METHYL-8-METHYLENE-, 1,4A-LACTONE
- Q27110172
- Gibbane-1,10-dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,4aalpha,4bbeta,10beta)-
- Gibbane-1,10-dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1.alpha.,4a.alpha.,4b.beta.,10.beta.)-
- UNII-SWC5WIK98K
- 4A.ALPHA.,4B.BETA.-GIBBANE-1.ALPHA.,10.BETA.-DICARBOXYLIC ACID, 4A-HYDROXY-1-METHYL-8-METHYLENE-, 1,4A-LACTONE
- CHEBI:29605
- 1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
- (1R,2R,5R,8R,9S,10R,11R)-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1(5,8).0(1,10).0(2,8)]heptadecane-9-carboxylic acid
- GA9
- SCHEMBL3370009
- 427-77-0
- SWC5WIK98K
- (1R,2R,5R,8R,9S,10R,11R)-11-Methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
- LMPR0104170020
- DTXSID40962633
- 1-Methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- Dodecahydro-4a-hydroxy-1-methyl-8-methylene-1H-7,9a-methanobenz[a]azulene-1,10-dicarboxylic Acid 1,4a-Lactone; 4a-Hydroxy-1-methyl-8-methylene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic Acid 1,4a-Lactone; Gibberellin A9; 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene, gibbane-1,10-dicarboxylic Acid Deriv.; GA9
- 4AALPHA,4BBETA-GIBBANE-1ALPHA,10BETA-DICARBOXYLIC ACID, 4A-HYDROXY-1-METHYL-8-METHYLENE-, 1,4A-LACTONE
- C19 skeleton
- C19-GAs
- (1R,2R,5R,8R,9S,10R,11R)-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.1(5,8).0(1,10).0(2,8))heptadecane-9-carboxylic acid
- closed lactone gibberellin skeleton
- (1R,2R,5R,8R,9S,10R,11R)-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.15,8.01,10.02,8)heptadecane-9-carboxylic acid
- C19-GA skeleton
- InChIKey： MHVYWTXXZIFXDT-YGNOGLJPSA-N
- Inchi： InChI=1S/C19H24O4/c1-10-8-18-9-11(10)4-5-12(18)19-7-3-6-17(2,16(22)23-19)14(19)13(18)15(20)21/h11-14H,1,3-9H2,2H3,(H,20,21)/t11-,12-,13-,14-,17-,18+,19-/m1/s1
- SMILES： CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)O)OC2=O

Computed Properties

Exact Mass: 316.167
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 316.167
Heavy Atom Count: 23
Complexity: 654
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 63.6A^2

Experimental Properties

Refractive Index: 1.595
Boiling Point: 525.935°C at 760 mmHg
Vapor Pressure: 0.0±3.0 mmHg at 25°C
Flash Point: 192.293°C
Density: 1.299

GIBBERELLIN A9 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
TRC	G377525-1mg	Gibberellin A9	427-77-0	1mg	$ 269.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	G377525-1mg	Gibberellin A9	427-77-0	1mg	￥ 3010
SHANG HAI YUAN YE Biotechnology Co., Ltd.	T65830-1mg	Gibberellin A9	427-77-0	1mg	￥2730.00

GIBBERELLIN A9 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:427-77-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

GIBBERELLIN A9 Related Literature

1. The biosynthesis of C5—C20 terpenoid compounds

D. V. Banthorpe,S. A. Branch Nat. Prod. Rep. 1985 2 513
2. Index pages

Nat. Prod. Rep. 1984 1 I1
3. Partial synthesis of gibberellin A9 and [3α- and 3β-2H1]gibberellin A9; gibberellin A5 and [1β,3-2H2 and -3H2]gibberellin A5; and gibberellin A20 and [1β,3α-2H2 and -3H2]gibberellin A20

Michael H. Beale,Paul Gaskin,Paul S. Kirkwood,Jake MacMillan J. Chem. Soc. Perkin Trans. 1 1980 885
4. Fungal products. Part XVII. Microbiological hydroxylation of gibberellin A9 and its methyl ester

John R. Bearder,Valerie M. Frydman,Paul Gaskin,Ian K. Hatton,William E. Harvey,Jake MacMillan,Bernard O. Phinney J. Chem. Soc. Perkin Trans. 1 1976 178
5. Molecular calculations using spherical gaussian orbitals. Part 1.—Optimisation of the atomic parameters for the first-row atoms

Robert M. Archibald,David R. Armstrong,Peter G. Perkins J. Chem. Soc. Faraday Trans. 2 1974 70 1557
6. 651. Gibberellic acid. Part XXIX. Some transformation of gibberellin A9

J. R. Hanson,T. P. C. Mulholland J. Chem. Soc. 1965 3550
7. The stereochemistry of reduction of A gibberellin Δ1-unsaturated ketone

Zvitendo J. Duri,James R. Hanson J. Chem. Soc. Perkin Trans. 1 1984 363
8. Stereoselective deuteriation at carbon 2 of the gibberellins

Jake MacMillan,Christine L. Willis J. Chem. Soc. Perkin Trans. 1 1984 357
9. Metabolome profiling and molecular docking analysis revealed the metabolic differences and potential pharmacological mechanisms of the inflorescence and succulent stem of Cistanche deserticola

Xiao Sun,Yan Zheng,Lixia Tian,Yujing Miao,Tiexin Zeng,Yuan Jiang,Jin Pei,Bashir Ahmad,Linfang Huang RSC Adv. 2021 11 27226
10. The stereochemistry of some reactions at C-16 in gibberellins; an X-ray crystallographic study of the methyl esters of gibberellin A2 and gibberellin A9 hydrochloride

Karima M. Abouamer,James R. Hanson,Peter B. Hitchcock J. Chem. Soc. Perkin Trans. 1 1987 1991